Cas no 32651-36-8 (1,4-Benzenedicarboxylic acid, bis(2-ethoxyethyl) ester)
32651-36-8 structure
Product Name:1,4-Benzenedicarboxylic acid, bis(2-ethoxyethyl) ester
CAS No:32651-36-8
MF:C16H22O6
MW:310.342285633087
CID:292927
PubChem ID:13314144
Update Time:2025-04-19
1,4-Benzenedicarboxylic acid, bis(2-ethoxyethyl) ester Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzenedicarboxylic acid, bis(2-ethoxyethyl) ester
- bis(2-ethoxyethyl) benzene-1,4-dicarboxylate
- PTINJMSTTLBEHT-UHFFFAOYSA-N
- Bis-ethoxyethylterephthalat
- 32651-36-8
- Terephthalic acid, di(2-ethoxyethyl) ester
- DTXSID30536463
- SCHEMBL17797870
-
- Inchi: 1S/C16H22O6/c1-3-19-9-11-21-15(17)13-5-7-14(8-6-13)16(18)22-12-10-20-4-2/h5-8H,3-4,9-12H2,1-2H3
- InChI Key: PTINJMSTTLBEHT-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC(C(=O)OCCOCC)=CC=1)=O)CCOCC
Computed Properties
- Exact Mass: 310.14166
- Monoisotopic Mass: 310.14163842g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 12
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 71.1Ų
Experimental Properties
- PSA: 71.06
1,4-Benzenedicarboxylic acid, bis(2-ethoxyethyl) ester Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
32651-36-8 (1,4-Benzenedicarboxylic acid, bis(2-ethoxyethyl) ester) Related Products
- 120-51-4(Benzyl benzoate)
- 1679-64-7(Mono-Methyl terephthalate)
- 99-75-2(Methyl p-Toluate)
- 1459-93-4(Dimethyl isophthalate)
- 52178-50-4(Methyl 3-formylbenzoate)
- 1877-71-0(Monomethyl Isophthalate)
- 94-08-6(Ethyl p-toluate)
- 117-82-8(Bis(2-methoxyethyl) phthalate)
- 99-36-5(Methyl 3-methylbenzoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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